Cas no 5205-32-3 (2,4,6-Octatrienoic acid)

• Product Name: 2,4,6-Octatrienoic acid
• CAS No: 5205-32-3
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 371081
• Update Time: 2025-04-19

2,4,6-Octatrienoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Octatrienoic acid
• octa-2,4,6-trienoic acid

• Inchi： 1S/C8H10O2/c1-2-3-4-5-6-7-8(9)10/h2-7H,1H3,(H,9,10)/b3-2-,5-4+,7-6-
• InChI Key： IAAPVNQZSBLWKH-OFZCCQTHSA-N
• SMILES： C/C=C\C=C\C=C/C(=O)O

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.015
• Boiling Point: 283.3°Cat760mmHg
• Flash Point: 189.5°C
• Refractive Index: 1.512
• PSA: 37.3
• LogP: 1.75950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids